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Compound of Interest

Compound Name: Apocynin-d3

cat. No.: B1366914

An In-depth Guide to Interpreting an Apocynin-d3 Certificate of Analysis

For researchers, scientists, and drug development professionals, a Certificate of Analysis
(CoA) is a critical document that guarantees the identity, purity, and quality of a chemical
compound. This guide provides a detailed walkthrough for interpreting the CoA for Apocynin-
d3, a deuterated form of Apocynin commonly used as an internal standard and in metabolic
studies. Understanding the data presented and the methodologies used is paramount for
ensuring the validity and reproducibility of experimental results.

Apocynin-d3 is the deuterium-labeled version of Apocynin, a well-known inhibitor of NADPH
oxidase.[1] Apocynin itself is a methoxy-substituted catechol that demonstrates anti-
inflammatory properties.[2][3] The deuteration of apocynin to create Apocynin-d3 is primarily
for its use as an internal standard in clinical mass spectrometry and as a tracer in drug
development to study pharmacokinetic and metabolic profiles.[1]

Summary of Quantitative Data

Atypical Certificate of Analysis for Apocynin-d3 will contain key quantitative data that certifies
its identity and quality. These specifications are summarized below for easy reference and
comparison.
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Parameter Typical Specification Description

Apocynin-d3 / Acetovanillone- The common chemical name
Product Name
d3 and synonyms.

A unique identifier for this
CAS Number 80404-23-5 - )
specific chemical substance.[4]

Describes the elemental

composition of the molecule,
Molecular Formula CoH7D30s3 o

indicating the presence of

three deuterium (D) atoms.[4]

The mass of one mole of the
Molecular Weight 169.19 g/mol substance, accounting for the

heavier deuterium isotopes.[4]

The percentage of the desired
compound, typically
determined by HPLC or GC
analysis.[2][3][5]

Purity >98%

A qualitative description of the
Appearance White to off-white powder physical state and color of the

compound.[3]

) Provides guidance on
- Soluble in DMSO (e.g., to 10 ]
Solubility M or 100 mM) appropriate solvents for
mM or m
preparing stock solutions.[4][5]

Recommended conditions to
Store at Room Temperature or o -
Storage 20°C maintain the stability of the
compound.[3]

Experimental Protocols and Methodologies

The values presented in a CoA are derived from rigorous analytical testing. Understanding the
principles behind these tests is crucial for interpreting the data correctly.

Workflow for Certificate of Analysis Generation
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The process of certifying a chemical standard involves a logical sequence of tests to confirm its
identity, purity, and quantity. This workflow ensures that the material meets the required
specifications before it is released for use.
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Certificate of Analysis Workflow for Apocynin-d3

Raw Material Receipt

'

Visual Inspection
(Appearance, Color)

'

Identity Confirmation

Identity Tests \

Mass Spectrometry (MS) NMR Spectroscopy
Confirms Molecular Weight (169.19 g/mol) Confirms Structure & Deuteration

S

Purity Assessment

Purity & QLv antification

HPLC / UPLC
Determines % Purity (=98%)

v

Final CoA Generation
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Apocynin's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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